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Compound of Interest

Compound Name: Cedrenyl acetate

Cat. No.: B3366630

Introduction: Cedrenyl acetate is a highly valued aroma chemical in the fragrance industry,
prized for its sophisticated and tenacious woody character.[1] Derived either synthetically or
through the acetylation of cedrol from cedarwood oil, it serves as a foundational base note in a
wide array of fragrance compositions.[1][2] Its clean, dry, and slightly sweet-balsamic profile,
combined with excellent fixative properties, makes it a versatile ingredient for researchers and
perfumers.[1][3] These application notes provide a comprehensive overview of Cedrenyl
acetate's properties, formulation guidelines, and detailed experimental protocols for its

evaluation.

Physicochemical and Olfactory Properties

Cedrenyl acetate's physical and sensory characteristics are crucial for its application. It can
exist as a white crystalline solid or a pale yellow viscous liquid, depending on its origin and
purity.[1][2] Its low volatility is key to its role as a long-lasting base note.[1]

Table 1: Physicochemical Properties of Cedrenyl Acetate
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Property Value Reference(s)
CAS Number 77-54-3 / 1405-92-1 [4][5]
Molecular Formula C17H2802 [2][4]
Molecular Weight ~264.4 g/mol [4]16]
White crystalline powder or
Appearance . [11[7]
pale yellow liquid
Flash Point > 93 °C (> 200 °F) [2][5][8]
Vapor Pressure 0.000489 mmHg @ 23°C [2][4]
Specific Gravity 0.986 to 0.997 @ 20-25°C [5][8]
Refractive Index 1.491t0 1.501 @ 20°C [2][5]
- Soluble in alcohol; insoluble in
Solubility [8][°]
water
Table 2: Olfactory Profile of Cedrenyl Acetate
Attribute Description Reference(s)
Odor Family Woody [1114]
A clean, dry, woody, and
cedar-like aroma with
balsamic, sweet, and slightly
Odor Description resinous undertones.[1][4]
Nuances can include powdery,
leathery, earthy, minty, and
vetiver-like notes.[1][3][10]
Volatility Base Note [1][8]
o Excellent; lasts over 400 hours
Substantivity ] ) [3][5]
on a smelling strip.
Strength Medium [5][11]
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Applications in Fragrance Formulation

Cedrenyl acetate is primarily used as a fixative and a core building block for base notes due to
its low volatility and high substantivity.[1][10] Its ability to blend seamlessly with other materials
makes it indispensable in creating complex and long-lasting scents.[1]

Key Roles in Fragrance Families:

Woody Fragrances: It enhances and refines natural woody accords, providing depth and
elegance.[1]

o Oriental & Ambery Fragrances: It adds richness and helps to balance sweet and spicy notes
like vanilla and patchouli.[1]

e Fougere & Chypre Fragrances: It softens sharp green notes and provides a warm, creamy
foundation.[1][8]

o Floral Fragrances: It can be used to add a soft, woody background without overpowering the
floral character.[3][10]

Table 3: Recommended Usage Levels & Stability in Applications
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Typical Usage Maximum
o . . Performance /
Application (% in Usage (% in . Reference(s)
Stability

concentrate) concentrate)

Fine Fragrance
; 1.0-10.0% 20.0% Very Good [5][10][12][13]
(Alcoholic)
Soap 0.5-5.0% 20.0% Good [8][9][12]
Fabric
. 0.5-4.0% 20.0% Excellent [81[13]

Conditioner
Powder

0.2-2.0% 20.0% Good [13]
Detergent
Shampoo /

. 0.5-3.0% 20.0% Stable [8]
Lotion
- Excellent (no

Candles 1.0-10.0% Not Specified [10]

wick clogging)

The diagram below illustrates the typical workflow for integrating a material like Cedrenyl

acetate into a new fragrance formulation, from initial concept through final validation.
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Phase 1: Concept & Design

Fragrance Concept
(e.g., 'Dry Woody Amber")

Define Olfactory Brief
(Target Notes, Family)

Ingredient Selection
(Select Cedrenyl Acetate as Base/Fixative)

Phase 2: Formulatipn & Compounding

Accord Development
(Woody base with Cedrenyl Acetate)

Dosing & Blending
(Create initial formula trials) <

Maceration & Aging
(Allow formula to mature)

Iteration

Phase 3: Evaluation & Refinement

Sensory Evaluation Stability & Performance Testing
(Assess odor profile, longevity) (In final product base)

Formula Refinement
(Adjust ratios based on data)

Final Formulation

Click to download full resolution via product page

Fragrance Formulation Workflow
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Experimental Protocols

The following protocols provide standardized methodologies for evaluating the performance
and characteristics of Cedrenyl acetate in fragrance formulations.

Objective: To evaluate the chemical and olfactory stability of a fragrance concentrate containing
Cedrenyl acetate when incorporated into a target product base (e.g., alcoholic perfume, lotion)
under accelerated aging conditions.

Materials:

e Fragrance concentrate containing a known percentage of Cedrenyl acetate.
o Target product base (e.g., 95% ethanol, unscented lotion base).

o Control sample (product base without fragrance).

« Airtight, light-resistant containers (e.g., amber glass bottles).

e Climate-controlled chambers or ovens set to 40°C.

o UV light exposure chamber.

e GC-MS system for chemical analysis.

e Trained sensory panel.

Methodology:

o Sample Preparation: Prepare samples of the final product by incorporating the fragrance
concentrate into the product base at the desired concentration (e.g., 15% in ethanol).
Prepare a control sample of the fragrance concentrate diluted in a neutral solvent (e.g.,
DPG) for reference.

o Storage Conditions:

o Accelerated Aging (Heat): Store samples in the dark at 40°C.
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o Light Exposure: Store samples under controlled UV light at room temperature.

o Control: Store samples in the dark at room temperature (approx. 20-22°C).

» Evaluation Timepoints: Evaluate the samples at T=0, T=1 week, T=4 weeks, T=8 weeks, and
T=12 weeks.

o Olfactory Evaluation: At each timepoint, a trained sensory panel assesses the samples on
smelling strips for any changes in odor profile, intensity, or character compared to the
control. Note any discoloration or changes in the product base.

o Analytical Evaluation (GC-MS): At each timepoint, analyze the samples to quantify the
concentration of Cedrenyl acetate and identify the formation of any degradation products.

Accelerated Aging

Preparation

Store at RT

(Dark Control)

Prepare Samples

»

(Fragrance in Base)

Analyze T=0

"1 (Baseline Data)

.| StoreatRT

1 (v Light)

Store at 40°C
(Dark)

Evaluation

Timepoint Evaluation
(1, 4, 8, 12 weeks)

GC-MS Analysis
(Concentration)
—*

Sensory Panel

Analysis

\

M Compare Data to
| Baseline & Control

(Odor Profile)

Click to download full resolution via product page

Stability Testing Workflow

Objective: To characterize and quantify the olfactory contribution of Cedrenyl acetate to a

fragrance blend.

Materials:

e Fragrance A: Formulation containing Cedrenyl acetate.
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o Fragrance B: Same formulation with Cedrenyl acetate replaced by an equivalent amount of
a neutral solvent (e.g., DPG).

» Trained sensory panel (8-12 members).
o Standard smelling strips.

e Odor-free evaluation booths.

» Data collection software.

Methodology:

« Panel Training: Train panelists to identify and rate the intensity of key scent attributes
relevant to the fragrance (e.g., "woody," "cedar,” "sweet," "powdery," "longevity").

o Sample Presentation: Dip smelling strips into Fragrance A and Fragrance B. Present them to
panelists in a randomized, blind manner.

» Evaluation: Panelists rate the intensity of each attribute on a labeled magnitude scale (e.g.,
0-10) at different time intervals (e.g., initial, 1 hour, 4 hours, 24 hours) to assess both the
character and the fixative effect.

o Data Analysis: Use statistical analysis (e.g., ANOVA) to determine significant differences in
attribute ratings between the two fragrances. The results will quantify the specific contribution
of Cedrenyl acetate to the overall scent profile and its performance over time.

Objective: To accurately determine the concentration of Cedrenyl acetate in a fragrance
concentrate.

Instrumentation & Reagents:
e GC-MS system with a suitable capillary column (e.g., DB-5ms).
e High-purity Helium as carrier gas.

o Cedrenyl acetate analytical standard (>97% purity).
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« Internal standard (e.g., Hexadecane).
e Solvent (e.g., Ethanol or Hexane, chromatography grade).
Methodology:

o Calibration Curve: Prepare a series of calibration standards by dissolving known amounts of
the Cedrenyl acetate analytical standard and a fixed amount of the internal standard in the
solvent to cover the expected concentration range.

o Sample Preparation: Accurately weigh a sample of the fragrance concentrate and dissolve it
in the solvent with the same fixed amount of internal standard used for the calibration curve.

e GC-MS Analysis:
o Injector: 250°C, Split mode (e.g., 50:1).
o Oven Program: Start at 60°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.
o MS Detector: Electron lonization (El) mode at 70 eV. Scan range 40-400 m/z.

o Data Analysis: Identify the peaks for Cedrenyl acetate and the internal standard based on
their retention times and mass spectra. Calculate the ratio of the peak area of Cedrenyl
acetate to the peak area of the internal standard. Determine the concentration of Cedrenyl
acetate in the sample by plotting this ratio against the calibration curve.

Biological Context: Olfactory Signal Transduction

The perception of Cedrenyl acetate begins when the molecule interacts with Olfactory
Receptors (ORSs) in the nasal cavity. This interaction initiates a biochemical cascade,
converting the chemical signal into an electrical signal that is processed by the brain as a
specific scent. Understanding this general pathway is fundamental for researchers in olfaction

science.
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General Olfactory Signal Transduction Pathway

Conclusion:

Cedrenyl acetate is a cornerstone of modern perfumery, offering a unique combination of a
refined woody character, exceptional longevity, and broad stability.[1][2][3] Its versatility allows
for its use across a multitude of fragrance types and consumer product applications.[1][14] The
protocols and data presented here provide a framework for researchers and formulators to
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effectively harness the properties of Cedrenyl acetate, enabling the creation of robust, stable,
and olfactively sophisticated fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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